Cas no 176959-64-1 (3-ethyl-2-methylidenepentanoic acid)

3-Ethyl-2-methylidenepentanoic acid is a branched-chain unsaturated carboxylic acid characterized by its ethyl and methylidene substituents on the pentanoic acid backbone. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of more complex molecules via Michael additions or polymerization reactions. The presence of both the carboxylic acid and alkene functionalities allows for versatile derivatization, enabling applications in pharmaceuticals, agrochemicals, and specialty polymers. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, while its stability under standard conditions facilitates handling and storage. The compound is typically supplied in high purity to meet rigorous research and industrial requirements.
3-ethyl-2-methylidenepentanoic acid structure
176959-64-1 structure
Product Name:3-ethyl-2-methylidenepentanoic acid
CAS No:176959-64-1
MF:C8H14O2
MW:142.195562839508
CID:6402025
PubChem ID:17990214
Update Time:2025-05-26

3-ethyl-2-methylidenepentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2-methylidenepentanoic acid
    • EN300-1803933
    • SCHEMBL1499647
    • 176959-64-1
    • Inchi: 1S/C8H14O2/c1-4-7(5-2)6(3)8(9)10/h7H,3-5H2,1-2H3,(H,9,10)
    • InChI Key: IYXDKSLWINSRPR-UHFFFAOYSA-N
    • SMILES: OC(C(=C)C(CC)CC)=O

Computed Properties

  • Exact Mass: 142.099379685g/mol
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 3-ethyl-2-methylidenepentanoic acid

Introduction to 3-ethyl-2-methylidenepentanoic acid (CAS No. 176959-64-1)

3-ethyl-2-methylidenepentanoic acid, identified by its Chemical Abstracts Service (CAS) number 176959-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both an ester and an alkenylidene moiety in its molecular structure imparts distinct reactivity, enabling its application in diverse synthetic pathways.

The chemical structure of 3-ethyl-2-methylidenepentanoic acid can be described as a five-carbon chain with an ethyl substituent at the third carbon and a methylidene group at the second carbon. This configuration results in a highly reactive α,β-unsaturated carboxylic acid derivative, which is pivotal in various organic transformations. The compound's ability to participate in Michael additions, aldol reactions, and condensation processes makes it a valuable building block for constructing more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in exploring new derivatives of unsaturated carboxylic acids due to their potential biological activities. 3-ethyl-2-methylidenepentanoic acid has been investigated for its role in synthesizing pharmacophores that exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The compound's dual functionality allows for selective modifications at multiple sites, enabling chemists to fine-tune its properties for specific applications.

One of the most compelling aspects of 3-ethyl-2-methylidenepentanoic acid is its utility in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their prevalence in biologically active natural products and synthetic drugs. Researchers have leveraged the reactivity of this compound to construct fused rings such as pyrroles, pyridines, and dihydropyrimidines, which are known to exhibit significant therapeutic effects. The introduction of electron-withdrawing groups like the carboxylic acid moiety enhances the electrophilicity of the alkenylidene carbon, facilitating nucleophilic additions that are crucial for ring formation.

Advances in computational chemistry have further illuminated the synthetic potential of 3-ethyl-2-methylidenepentanoic acid. Molecular modeling studies have demonstrated that this compound can serve as a precursor for designing molecules with optimized pharmacokinetic profiles. By predicting reaction outcomes with high accuracy, researchers can now streamline synthetic routes, reducing both time and resource consumption. This computational approach aligns with the growing emphasis on green chemistry principles, where efficiency and sustainability are paramount.

The intersection of 3-ethyl-2-methylidenepentanoic acid with biotechnology has also yielded intriguing results. Enzymatic catalysis has been employed to modify this compound into more complex derivatives under mild conditions. Enzymes such as ketoreductases and oxidases have been particularly effective in introducing stereospecificity into the molecule, which is often critical for biological activity. Such biocatalytic methods not only improve yields but also minimize unwanted byproducts, making them environmentally favorable alternatives to traditional chemical synthesis.

In clinical research, 3-ethyl-2-methylidenepentanoic acid has been explored as a potential scaffold for developing new antibiotics. The structural features of this compound allow it to interact with bacterial enzymes in ways that disrupt essential metabolic pathways. Preliminary studies have shown promising results when tested against resistant strains of pathogens, highlighting its untapped therapeutic potential. The ability to modify its structure further opens avenues for creating antibiotics with enhanced efficacy and reduced side effects.

The role of 3-ethyl-2-methylidenepentanoic acid in material science is another emerging area of interest. Its ability to form stable polymers when copolymerized with other monomers has led to the development of novel materials with unique properties. These polymers exhibit improved mechanical strength and thermal stability, making them suitable for applications in coatings, adhesives, and even advanced composites used in aerospace engineering.

Future directions for research on 3-ethyl-2-methylidenepentanoic acid include exploring its behavior under different reaction conditions and identifying new synthetic pathways that could enhance its accessibility. Collaborative efforts between academia and industry are essential to translate laboratory findings into commercially viable products. As our understanding of molecular interactions deepens, compounds like 3-ethyl-2-methylidenepentanoic acid will continue to play a pivotal role in shaping advancements across multiple scientific disciplines.

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